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molecular formula C10H16N2S B8715769 1-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine

1-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine

Cat. No. B8715769
M. Wt: 196.31 g/mol
InChI Key: UEIWVHWUUSNTGZ-UHFFFAOYSA-N
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Patent
US07368578B2

Procedure details

A mixture of piperidine-1-carbothioamide (3.00 g), 3-chloro-2-butanone (4.43 g) and 2-propanol (30 mL) was heated under reflux for 15 hrs. After concentration of the reaction mixture, saturated aqueous sodium hydrogen carbonate was added to the residue and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate and concentrated. The residue was subjected to silica gel column chromatography to give 1-(4,5-dimethyl-1,3-thiazol-2-yl)piperidine as a colorless oil (4.05 g, yield 99%) from a fraction eluted with ethyl acetate-hexane (1:6, v/v).
Name
piperidine-1-carbothioamide
Quantity
3 g
Type
reactant
Reaction Step One
Name
3-chloro-2-butanone
Quantity
4.43 g
Type
reactant
Reaction Step One
Name
2-propanol
Quantity
30 mL
Type
solvent
Reaction Step One
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-(4,5-dimethyl-1,3-thiazol-2-yl)piperidine
Yield
99%

Identifiers

REACTION_CXSMILES
[N:1]1([C:7](=[S:9])[NH2:8])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.Cl[CH:11]([CH3:15])[C:12](=O)[CH3:13].C(=O)([O-])O.[Na+]>CC(O)C>[CH3:15][C:11]1[N:8]=[C:7]([N:1]2[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]2)[S:9][C:12]=1[CH3:13] |f:2.3|

Inputs

Step One
Name
piperidine-1-carbothioamide
Quantity
3 g
Type
reactant
Smiles
N1(CCCCC1)C(N)=S
Name
3-chloro-2-butanone
Quantity
4.43 g
Type
reactant
Smiles
ClC(C(C)=O)C
Name
2-propanol
Quantity
30 mL
Type
solvent
Smiles
CC(C)O
Step Two
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)([O-])=O.[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 15 hrs
Duration
15 h
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
1-(4,5-dimethyl-1,3-thiazol-2-yl)piperidine
Type
product
Smiles
CC=1N=C(SC1C)N1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 4.05 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 99.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.